Cas no 686771-72-2 (3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one)

3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a thienopyrimidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused thieno[3,2-d]pyrimidinone core, substituted with a 4-methylphenyl group at the 3-position and a 2-methylbenzylthio moiety at the 2-position. This compound may exhibit biological activity due to its heterocyclic framework, which is commonly associated with kinase inhibition or other therapeutic targets. The presence of sulfur and nitrogen in the ring system enhances its binding affinity to biological receptors. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery and development. The compound's stability and purity are critical for reproducible research outcomes.

3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one structure

686771-72-2 structure

Product Name:3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

CAS No:686771-72-2

MF:C₂₁H₂₀N₂OS₂

MW:380.526302337646

CID:5884428

PubChem ID:2155219

Update Time:2025-05-27

3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-((2-methylbenzyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
- Thieno[3,2-d]pyrimidin-4(3H)-one, 6,7-dihydro-3-(4-methylphenyl)-2-[[(2-methylphenyl)methyl]thio]-
- 3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
- F0579-0168
- 686771-72-2
- 3-(4-methylphenyl)-2-[(2-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
- AKOS024584850
- Inchi： 1S/C21H20N2OS2/c1-14-7-9-17(10-8-14)23-20(24)19-18(11-12-25-19)22-21(23)26-13-16-6-4-3-5-15(16)2/h3-10H,11-13H2,1-2H3
- InChI Key： IGCSMUSHZGCMCP-UHFFFAOYSA-N
- SMILES： C1(SCC2=CC=CC=C2C)N(C2=CC=C(C)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

Exact Mass: 380.10170561g/mol
Monoisotopic Mass: 380.10170561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 607
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 83.3Å²

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
Boiling Point: 564.8±60.0 °C(Predicted)
pka: -0.28±0.20(Predicted)

3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0579-0168-2μmol	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0579-0168-5μmol	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0579-0168-10μmol	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0579-0168-20μmol	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0579-0168-1mg	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0579-0168-2mg	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0579-0168-3mg	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0579-0168-4mg	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0579-0168-5mg	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0579-0168-10mg	3-(4-methylphenyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one	686771-72-2	90%+	10mg	$79.0	2023-05-17